BENZOIC ACID, 4-(TRANS-4-PENTYLCYCLOHEXYL)-, (1R)-1-PHENYL-1,2-ETHANEDIYL ESTER
BENZOIC ACID, 4-(TRANS-4-PENTYLCYCLOHEXYL)-, (1R)-1-PHENYL-1,2-ETHANEDIYL ESTER
Brand Name:
Vulcanchem
CAS No.:
154102-21-3
VCID:
VC0132379
InChI:
InChI=1S/C44H58O4/c1-3-5-8-12-33-16-20-35(21-17-33)37-24-28-40(29-25-37)43(45)47-32-42(39-14-10-7-11-15-39)48-44(46)41-30-26-38(27-31-41)36-22-18-34(19-23-36)13-9-6-4-2/h7,10-11,14-15,24-31,33-36,42H,3-6,8-9,12-13,16-23,32H2,1-2H3/t33?,34?,35?,36?,42-/m0/s1
SMILES:
CCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)OCC(C3=CC=CC=C3)OC(=O)C4=CC=C(C=C4)C5CCC(CC5)CCCCC
Molecular Formula:
C44H58O4
Molecular Weight:
650.944
BENZOIC ACID, 4-(TRANS-4-PENTYLCYCLOHEXYL)-, (1R)-1-PHENYL-1,2-ETHANEDIYL ESTER
CAS No.: 154102-21-3
Main Products
VCID: VC0132379
Molecular Formula: C44H58O4
Molecular Weight: 650.944
| CAS No. | 154102-21-3 |
|---|---|
| Product Name | BENZOIC ACID, 4-(TRANS-4-PENTYLCYCLOHEXYL)-, (1R)-1-PHENYL-1,2-ETHANEDIYL ESTER |
| Molecular Formula | C44H58O4 |
| Molecular Weight | 650.944 |
| IUPAC Name | [(2R)-2-[4-(4-pentylcyclohexyl)benzoyl]oxy-2-phenylethyl] 4-(4-pentylcyclohexyl)benzoate |
| Standard InChI | InChI=1S/C44H58O4/c1-3-5-8-12-33-16-20-35(21-17-33)37-24-28-40(29-25-37)43(45)47-32-42(39-14-10-7-11-15-39)48-44(46)41-30-26-38(27-31-41)36-22-18-34(19-23-36)13-9-6-4-2/h7,10-11,14-15,24-31,33-36,42H,3-6,8-9,12-13,16-23,32H2,1-2H3/t33?,34?,35?,36?,42-/m0/s1 |
| Standard InChIKey | KTIVHFRVDVVCHK-BAFIUCHISA-N |
| SMILES | CCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)OCC(C3=CC=CC=C3)OC(=O)C4=CC=C(C=C4)C5CCC(CC5)CCCCC |
| PubChem Compound | 57719999 |
| Last Modified | Nov 16 2021 |
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